3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

• IUPAC Name: 3,4-dimethyl-N-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C16H15N3O2S/c1-10-5-6-12(8-11(10)2)16(20)17-9-14-18-15(19-21-14)13-4-3-7-22-13/h3-8H,9H2,1-2H3,(H,17,20)
• InChI Key: SXORYJIPVGCCSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC2=NC(=NO2)C3=CC=CS3)C
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide, also known as THIOMAB, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is not fully understood. However, it is believed that 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide exerts its anticancer effects by inducing apoptosis, inhibiting cell proliferation, and reducing the expression of various oncogenes. 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide's neuroprotective effects are thought to be mediated by its antioxidant and anti-inflammatory properties. 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide's antimicrobial activity is believed to be due to its ability to disrupt bacterial cell membranes and inhibit fungal cell wall synthesis.
Biochemical and Physiological Effects:
3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been shown to have various biochemical and physiological effects, including reducing oxidative stress, inflammation, and DNA damage. 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide also modulates various signaling pathways involved in cell growth, survival, and apoptosis. In addition, 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been shown to increase the levels of various antioxidant enzymes, including catalase, superoxide dismutase, and glutathione peroxidase.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is its broad-spectrum activity against various cancer cell lines and pathogens. 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide also exhibits low toxicity and good pharmacokinetic properties. However, 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide's solubility in water is limited, which can pose challenges in its formulation and delivery. Additionally, 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide's mechanism of action is not fully understood, which can hinder its optimization and development as a therapeutic agent.

Future Directions

There are several future directions for 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide research, including optimizing its formulation and delivery, investigating its mechanism of action, and exploring its potential applications in other fields, such as inflammation and autoimmune diseases. Additionally, 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide's combination with other therapeutic agents could enhance its efficacy and reduce the risk of drug resistance. Further preclinical and clinical studies are needed to fully understand the potential of 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide as a therapeutic agent.
Conclusion:
In conclusion, 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is a novel compound that has shown promising anticancer, neuroprotective, and antimicrobial activity. 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide's mechanism of action, biochemical and physiological effects, advantages, and limitations have been extensively studied. Future research directions include optimization of its formulation and delivery, investigation of its mechanism of action, and exploration of its potential applications in other fields. 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has the potential to be a valuable therapeutic agent, and further preclinical and clinical studies are needed to fully understand its potential.

Synthesis Methods

The synthesis of 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide involves a series of chemical reactions that start with the condensation of 2-thiophenecarboxylic acid hydrazide with 4-dimethylaminobenzaldehyde to form the intermediate compound 3-(2-thienyl)-1,2,4-oxadiazol-5-yl)methyl)-4-dimethylbenzaldehyde. This intermediate compound is then reacted with 4-dimethylaminobenzoyl chloride to yield the final product 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide.

Scientific Research Applications

3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been extensively studied for its potential applications in various fields, including cancer therapy, neuroprotection, and antimicrobial activity. In cancer therapy, 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide also exhibits neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, 3,4-dimethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has shown promising antimicrobial activity against various pathogens, including bacteria and fungi.